Cas no 84689-36-1 (3-methoxy-2-methyl-Quinoline)

• Product Name: 3-methoxy-2-methyl-Quinoline
• CAS No: 84689-36-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD13193350
• CID: 1081644
• PubChem ID: 12820971
• Update Time: 2025-05-21

3-methoxy-2-methyl-Quinoline Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-methyl-Quinoline
• 3-Methoxy-2-methylquinoline
• 3-Methoxy-2-methyl-chinolin
• 3-Methoxyquinaldine
• VQEXJQGJRADLFW-UHFFFAOYSA-N
• 3-Methoxy-2-methylchinolin
• 84689-36-1
• SB68220
• DTXSID80510697
• SCHEMBL5117776

• MDL： MFCD13193350
• Inchi： 1S/C11H11NO/c1-8-11(13-2)7-9-5-3-4-6-10(9)12-8/h3-7H,1-2H3
• InChI Key： VQEXJQGJRADLFW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C=CC=CC2=NC=1C

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.55180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-methoxy-2-methyl-Quinoline

Comprehensive Overview of 3-Methoxy-2-methyl-Quinoline (CAS No. 84689-36-1): Properties, Applications, and Industry Insights

3-Methoxy-2-methyl-Quinoline (CAS No. 84689-36-1) is a heterocyclic organic compound belonging to the quinoline family, characterized by its unique molecular structure featuring a methoxy group at the 3-position and a methyl group at the 2-position. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile chemical properties. The quinoline derivatives market is expanding rapidly, driven by their applications in drug discovery and functional materials, making 3-methoxy-2-methyl-Quinoline a subject of growing interest.

One of the most frequently searched questions about 3-Methoxy-2-methyl-Quinoline is its role in medicinal chemistry. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of antimicrobial agents and anti-inflammatory compounds. Recent studies highlight its structural similarity to natural alkaloids, which often exhibit therapeutic effects. The compound’s CAS No. 84689-36-1 is commonly referenced in patent literature, underscoring its industrial relevance. Additionally, its solubility and stability under various conditions are critical parameters for formulation scientists.

In the context of green chemistry, 3-methoxy-2-methyl-Quinoline aligns with the demand for sustainable synthetic intermediates. Its derivatives are investigated for catalysis and photovoltaic applications, addressing global trends in renewable energy. The compound’s electronic properties make it a candidate for organic light-emitting diodes (OLEDs), a hot topic in material science forums. Users often search for "quinoline-based materials for optoelectronics," reflecting the intersection of this compound with cutting-edge technology.

From a commercial perspective, suppliers and manufacturers emphasize the purity and synthesis scalability of CAS No. 84689-36-1. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, a detail frequently queried by procurement specialists. Regulatory compliance, such as REACH and FDA guidelines, further elevates its profile in the global market. The compound’s storage conditions and handling precautions are also common search terms, indicating practical concerns among end-users.

Looking ahead, 3-Methoxy-2-methyl-Quinoline is poised to play a pivotal role in interdisciplinary research. Its adaptability in structure-activity relationship (SAR) studies and compatibility with high-throughput screening methods position it as a valuable tool for innovation. As industries prioritize bio-based chemicals and precision synthesis, this compound’s relevance is expected to grow, solidifying its place in both academic and industrial settings.